Tungsten-187

• CAS No.: 14983-48-3
• Molecular Formula: W
• Molecular Weight: 186.95716 g/mol
• IUPAC Name: tungsten-187
• InChI: InChI=1S/W/i1+3
• InChI Key: WFKWXMTUELFFGS-AKLPVKDBSA-N
• SMILES: [W]
• Isomeric SMILES: [187W]
• Synonyms: 187W radioisotope; Tungsten-187; W-187 radioisotope

Description

Tungsten-187, also known as this compound, is a useful research compound. Its molecular formula is W and its molecular weight is 186.95716 g/mol. The purity is usually 95%.
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Scientific Research Applications

Nuclear Medicine

Tungsten-187 plays a significant role in the production of medical isotopes, particularly Rhenium-187, which is used in radiopharmaceuticals for cancer treatment. The decay of this compound leads to the formation of Rhenium-187 through beta decay:$$^{187}\text{W}\rightarrow ^{187}\text{Re}+\beta^-$$

Radiopharmaceutical Production

The production of Rhenium-187 from this compound can be facilitated through neutron capture processes. A study conducted at Oak Ridge National Laboratory highlighted that Tungsten-188 is produced via neutron capture on Tungsten-186, which subsequently decays to Rhenium-188, a valuable isotope in targeted radiotherapy . This process underscores the importance of this compound in the medical field, particularly for developing effective cancer treatments.

Radiation Shielding

Due to its high density and high melting point, this compound is utilized as a shielding material against gamma radiation. Its effectiveness stems from the ability to attenuate high-energy photons, making it suitable for applications in nuclear reactors and medical facilities where radiation exposure must be minimized.

Case Studies in Radiation Shielding

Research indicates that Tungsten-based materials can significantly reduce radiation levels in environments such as:

• Nuclear Power Plants : Used in reactor cores and containment structures to protect personnel from radiation exposure.
• Medical Facilities : Employed in walls and barriers to shield patients and staff from radiation during diagnostic imaging procedures.

Advanced Materials Science

This compound is also investigated for its potential applications in advanced materials, particularly in the context of fusion reactors and aerospace engineering.

Fusion Reactors

Tungsten's properties make it a prime candidate for use in fusion reactors, where it serves as both a structural material and a plasma-facing component due to its resistance to high temperatures and erosion . Research into the neutron capture cross-section of Tungsten isotopes, including this compound, is critical for understanding their behavior under neutron bombardment in fusion environments .

Aerospace Applications

In aerospace engineering, Tungsten alloys are explored for their high strength-to-weight ratios and thermal stability. The incorporation of this compound into these alloys could enhance their performance under extreme conditions, such as re-entry into the Earth's atmosphere.

Q & A

Basic Research Questions

Q. What experimental methods are most reliable for determining the half-life of Tungsten-187, and how can researchers minimize measurement uncertainties?

• Methodological Answer : Beta spectroscopy and gamma-ray spectrometry are primary techniques. To reduce uncertainties:

• Use high-purity samples to avoid interference from other beta-emitting isotopes (e.g., P-32 or Ar-41) .
• Conduct repeated measurements across independent laboratories to account for systematic errors.
• Apply statistical corrections for detector efficiency and background radiation.

Q. How is this compound typically quantified in neutron activation studies, and what are common sources of error?

• Methodological Answer : Neutron activation analysis (NAA) coupled with gamma spectroscopy is standard. Key pitfalls include:

• Impurity interference : Trace elements like sulfur (S-32) or tungsten isotopes (e.g., W-186) may produce competing activation products .
• Neutron flux calibration : Use flux monitors (e.g., Au-197 foils) to standardize measurements.
• Decay time optimization : this compound’s 23.9-hour half-life requires precise timing between irradiation and measurement .

Q. What isotopic separation techniques are effective for isolating this compound in mixed isotopic samples?

• Methodological Answer :

• Electromagnetic separation : Mass spectrometers (e.g., TIMS or ICP-MS) provide high resolution but require ultra-high vacuum conditions.
• Chemical purification : Solvent extraction (e.g., using tri-n-octylamine) isolates tungsten from matrix elements prior to isotopic analysis.

Advanced Research Questions

Q. How can researchers reconcile discrepancies in reported thermal neutron cross-section values for this compound (e.g., 37.9 ± 0.6 barn vs. 485 ± 15 barn)?

• Methodological Answer :

• Statistical meta-analysis : Pool datasets from multiple studies (e.g., Van Der Linden et al.’s 36 ± 1 barn and Gillette’s 485 ± 15 barn) and apply weighted averaging.
• Re-evaluate experimental conditions : Differences in neutron flux energy spectra (thermal vs. epithermal) or sample purity may explain outliers.
• Benchmarking : Compare results against standardized reference materials (e.g., NIST neutron cross-section databases).

Q. What advanced spectroscopic methods can resolve ambiguities in this compound’s decay pathways?

• Methodological Answer :

• High-resolution gamma spectroscopy : Identifies discrete gamma emissions (e.g., 686 keV line) to confirm decay products.
• Beta-delayed neutron detection : Useful for studying rare decay channels, though requires specialized detectors (e.g., 3He counters).
• Theoretical modeling : Combine experimental data with Monte Carlo simulations (e.g., MCNP) to validate decay schemes .

Q. How should researchers design experiments to address the anomalously high resonance integral (I₀/σₜₕ = 12.8 ± 0.5) reported for this compound?

• Methodological Answer :

• Neutron energy modulation : Use filtered neutron beams to isolate resonance energy regions (e.g., 0.5–10 keV).
• Time-of-flight (TOF) measurements : Accurately correlate neutron energy with reaction rates.
• Collaborative replication : Partner with nuclear facilities (e.g., CERN or ORNL) to validate results across reactor types .

Q. Data Contradiction and Analysis

Q. What statistical approaches are recommended for handling conflicting nuclear data on this compound?

• Methodological Answer :

• Bayesian inference : Integrate prior data (e.g., historical measurements) with new experiments to refine uncertainty bounds.
• Chi-squared (χ²) testing : Identify outliers by comparing observed vs. expected variances in datasets .
• Sensitivity analysis : Quantify how input parameters (e.g., neutron flux) affect cross-section calculations .

Q. How can researchers ensure reproducibility in this compound studies given variability in experimental setups?

• Methodological Answer :

• Detailed protocols : Document neutron source specifications (e.g., reactor type, moderator materials) and sample geometry .
• Open data practices : Share raw spectra and calibration curves via repositories like IAEA’s Nuclear Data Services.
• Interlaboratory comparisons : Participate in international initiatives (e.g., CIEMAT’s neutron data intercomparisons).

Q. Tables of Key Data

Table 1 : Discrepancies in this compound Neutron Cross-Section Measurements

Study	Thermal Cross-Section (barn)	Resonance Integral (I₀/σₜₕ)
Recommended Value	37.9 ± 0.6	12.8 ± 0.5
Van Der Linden et al.	36 ± 1	11.4 ± 1.3
Gillette (1966)	485 ± 15	N/A

Table 2 : Decay Properties of this compound

Property	Value
Half-life	23.9 hours
Decay Mode	Beta emission (β⁻)
Primary Gamma Energy	686 keV

Q. Guidance for Further Research

• Unresolved Issues : The mechanism behind Gillette’s anomalously high cross-section remains unexplained; propose experiments using modern neutron sources (e.g., spallation) .
• Interdisciplinary Collaboration : Engage with radiochemists and neutron physicists to refine nuclear data libraries (e.g., ENDF/B-VIII.0).